Dimorphecolic acid methyl
Dimorphecolic acid methyl
Brand Name:
Vulcanchem
CAS No.:
157085-57-9
VCID:
VC0142973
InChI:
InChI=1S/C19H34O3/c1-3-4-5-6-7-9-12-15-18(20)16-13-10-8-11-14-17-19(21)22-2/h7,9,12,15,18,20H,3-6,8,10-11,13-14,16-17H2,1-2H3/b9-7+,15-12+/t18-/m1/s1
SMILES:
CCCCCC=CC=CC(CCCCCCCC(=O)OC)O
Molecular Formula:
C19H34O3
Molecular Weight:
310.5 g/mol
Dimorphecolic acid methyl
CAS No.: 157085-57-9
Main Products
VCID: VC0142973
Molecular Formula: C19H34O3
Molecular Weight: 310.5 g/mol
| CAS No. | 157085-57-9 |
|---|---|
| Product Name | Dimorphecolic acid methyl |
| Molecular Formula | C19H34O3 |
| Molecular Weight | 310.5 g/mol |
| IUPAC Name | methyl (9S,10E,12E)-9-hydroxyoctadeca-10,12-dienoate |
| Standard InChI | InChI=1S/C19H34O3/c1-3-4-5-6-7-9-12-15-18(20)16-13-10-8-11-14-17-19(21)22-2/h7,9,12,15,18,20H,3-6,8,10-11,13-14,16-17H2,1-2H3/b9-7+,15-12+/t18-/m1/s1 |
| Standard InChIKey | WRXGTVUDZZBNPN-NJYISIIRSA-N |
| Isomeric SMILES | CCCCC/C=C/C=C/[C@H](CCCCCCCC(=O)OC)O |
| SMILES | CCCCCC=CC=CC(CCCCCCCC(=O)OC)O |
| Canonical SMILES | CCCCCC=CC=CC(CCCCCCCC(=O)OC)O |
| PubChem Compound | 14185005 |
| Last Modified | Nov 11 2021 |
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